Cas no 162666-40-2 (2H-Pyran-2-one,5-(hydroxymethyl)-4-methoxy-3-methyl-6-(1E)-1-propen-1-yl-)

2H-Pyran-2-one,5-(hydroxymethyl)-4-methoxy-3-methyl-6-(1E)-1-propen-1-yl- structure
162666-40-2 structure
Product Name:2H-Pyran-2-one,5-(hydroxymethyl)-4-methoxy-3-methyl-6-(1E)-1-propen-1-yl-
CAS No:162666-40-2
MF:C11H14O4
MW:210.226463794708
CID:174763
Update Time:2024-03-01

2H-Pyran-2-one,5-(hydroxymethyl)-4-methoxy-3-methyl-6-(1E)-1-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-one,5-(hydroxymethyl)-4-methoxy-3-methyl-6-(1E)-1-propen-1-yl-
    • 2H-Pyran-2-one,5-(hydroxymethyl)-4-methoxy-3-methyl-6-(1E)-1-propenyl- (9CI)
    • 2H-Pyran-2-one,5-(hydroxymethyl)-4-methoxy-3-methyl-6-(1-propenyl)-, (E)-
    • Cladobotrin IV
    • 2H-Pyran-2-one, 5-(hydroxymethyl)-4-methoxy-3-methyl-6-(1E)-1-propen-1-yl-
    • Inchi: 1S/C11H14O4/c1-4-5-9-8(6-12)10(14-3)7(2)11(13)15-9/h4-5,12H,6H2,1-3H3/b5-4+
    • InChI Key: CDQMQUYUWYGWRR-SNAWJCMRSA-N
    • SMILES: C1(=O)OC(/C=C/C)=C(CO)C(OC)=C1C

Computed Properties

  • Exact Mass: 210.08922
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • XLogP3: 1.035

Experimental Properties

  • Density: 1.17±0.1 g/cm3(Predicted)
  • Boiling Point: 409.1±35.0 °C(Predicted)
  • PSA: 55.76
  • pka: 14.67±0.10(Predicted)

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